Cas no 1246635-86-8 (3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride)

• Product Name: 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride
• CAS No: 1246635-86-8
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD29060346
• CID: 4580288
• PubChem ID: 121553426
• Update Time: 2025-06-09

3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methyl]pyrrolidin-3-ol hydrochloride
• 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride

• MDL： MFCD29060346
• Inchi： 1S/C11H14FNO.ClH/c12-10-3-1-9(2-4-10)7-11(14)5-6-13-8-11;/h1-4,13-14H,5-8H2;1H
• InChI Key： FGNONEPRNZTHQF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)C1(CNCC1)O.Cl

Additional information on 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride

Recent Advances in the Study of 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride (CAS: 1246635-86-8)

The compound 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride (CAS: 1246635-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders, such as depression and schizophrenia. These findings were corroborated by a recent preclinical trial, which reported significant behavioral improvements in animal models.

Another notable aspect of this compound is its pharmacokinetic profile. Research has indicated that 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride possesses favorable absorption and distribution properties, with a half-life that supports once-daily dosing in therapeutic settings. Additionally, its metabolic stability and low toxicity profile make it a viable candidate for further development.

Despite these promising results, challenges remain. For instance, the precise molecular mechanisms underlying its receptor interactions are not yet fully understood. Ongoing research aims to elucidate these pathways using advanced techniques such as X-ray crystallography and molecular dynamics simulations. Furthermore, the compound's selectivity for specific receptor subtypes needs to be optimized to minimize off-target effects.

In conclusion, 3-(4-fluorophenyl)methylpyrrolidin-3-ol hydrochloride (CAS: 1246635-86-8) represents a promising lead compound in the field of neuropharmacology. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a strong candidate for the development of novel therapeutics. Future research should focus on refining its synthesis, understanding its mechanisms of action, and advancing it through clinical trials to fully realize its therapeutic potential.